Cas no 154327-27-2 (2-chloro-5-fluoro-1,3-benzothiazole)

• Product Name: 2-chloro-5-fluoro-1,3-benzothiazole
• CAS No: 154327-27-2
• MF: C₇H₃ClFNS
• MW: 187.621822595596
• MDL: MFCD09749234
• CID: 855077
• Update Time: 2025-04-19

2-chloro-5-fluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluorobenzothiazole
• 2-Chloro-5-fluorobenzo[d]thiazole
• Benzothiazole, 2-chloro-5-fluoro-
• 2-chloro-5-fluoro-1,3-benzothiazole
• 2-chloro-5-fluoro-benzothiazole
• PubChem21862
• IHMBREJYLPBYSM-UHFFFAOYSA-N
• FCH869603
• AX8208870
• AB0060676
• 2-chloranyl-5-fluoranyl-1,3-benzothiazole
• Z4207
• ST2402791

• MDL： MFCD09749234
• Inchi： 1S/C7H3ClFNS/c8-7-10-5-3-4(9)1-2-6(5)11-7/h1-3H
• InChI Key： IHMBREJYLPBYSM-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C=CC=2S1)F

Computed Properties

• Exact Mass: 186.96600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.532±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 253.0±13.0 ºC (760 Torr),
• Flash Point: 106.8±19.8 ºC,
• Solubility: Almost insoluble (0.062 g/l) (25 º C),
• PSA: 41.13000
• LogP: 3.08880

2-chloro-5-fluoro-1,3-benzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C